Cas no 16750-50-8 (N'-hydroxy-3-(methylamino)propanimidamide)
N'-hydroxy-3-(methylamino)propanimidamide Chemical and Physical Properties
Names and Identifiers
-
- N'-hydroxy-3-(methylamino)propanimidamide
- EN300-1251670
- SCHEMBL12127679
- 16750-50-8
- AKOS006338548
- Propanimidamide, N-hydroxy-3-(methylamino)-
-
- Inchi: 1S/C4H11N3O/c1-6-3-2-4(5)7-8/h6,8H,2-3H2,1H3,(H2,5,7)
- InChI Key: PHRUWATXNWJXMZ-UHFFFAOYSA-N
- SMILES: C(NO)(=N)CCNC
Computed Properties
- Exact Mass: 117.090211983g/mol
- Monoisotopic Mass: 117.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 81.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Boiling Point: 209.7±42.0 °C(Predicted)
- pka: 15.29±0.50(Predicted)
N'-hydroxy-3-(methylamino)propanimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1251670-0.05g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-0.1g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-0.25g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-0.5g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-1.0g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-2.5g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-5.0g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-10.0g |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1251670-50mg |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 50mg |
$348.0 | 2023-10-02 | ||
| Enamine | EN300-1251670-100mg |
N'-hydroxy-3-(methylamino)propanimidamide |
16750-50-8 | 100mg |
$364.0 | 2023-10-02 |
N'-hydroxy-3-(methylamino)propanimidamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on N'-hydroxy-3-(methylamino)propanimidamide
N'-Hydroxy-3-(Methylamino)Propanimidamide (CAS No. 16750-50-8): Properties, Applications, and Research Insights
N'-Hydroxy-3-(methylamino)propanimidamide (CAS No. 16750-50-8) is a specialized organic compound with a unique molecular structure that has garnered attention in biochemical and pharmaceutical research. This compound, characterized by its hydroxyamidine functional group and methylamino side chain, exhibits intriguing reactivity and potential applications in medicinal chemistry. As researchers increasingly explore novel bioactive molecules, compounds like N'-hydroxy-3-(methylamino)propanimidamide have become subjects of significant scientific interest.
The molecular structure of CAS 16750-50-8 features a propanimidamide backbone with both N-hydroxy and methylamino substituents, creating a versatile scaffold for chemical modifications. Recent studies in drug discovery have highlighted the importance of such nitrogen-rich compounds as potential building blocks for enzyme inhibitors and receptor modulators. The compound's balanced polarity and hydrogen-bonding capacity make it particularly interesting for molecular recognition applications in pharmaceutical development.
In the context of current biomedical research trends, N'-hydroxy-3-(methylamino)propanimidamide has been investigated for its potential role in metabolic pathway modulation. Researchers are particularly interested in how the hydroxyamidine moiety might interact with biological targets, given the growing focus on nitric oxide synthase regulation and redox biochemistry. These investigations align with the broader scientific community's pursuit of small molecule therapeutics for various health conditions.
The synthesis of CAS 16750-50-8 typically involves multi-step organic reactions starting from readily available precursors. Modern green chemistry approaches have been applied to optimize its production, reflecting the pharmaceutical industry's commitment to sustainable synthesis methods. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity, which are critical for research applications.
From a material science perspective, N'-hydroxy-3-(methylamino)propanimidamide has shown potential as a ligand precursor in coordination chemistry. Its ability to form stable complexes with various metal ions makes it valuable for developing catalytic systems and functional materials. This application area has gained prominence with the increasing demand for specialty chemicals in advanced manufacturing processes.
In the pharmaceutical research landscape, derivatives of 16750-50-8 are being explored for their bioavailability and pharmacokinetic properties. The compound's structural features suggest potential for prodrug development, particularly in designing molecules with improved membrane permeability. These investigations are part of the broader effort to address challenges in drug delivery systems and therapeutic efficacy.
The commercial availability of N'-hydroxy-3-(methylamino)propanimidamide has increased in recent years to meet growing demand from research institutions and pharmaceutical developers. Suppliers typically provide the compound with comprehensive analytical data sheets, including HPLC purity specifications and structural verification reports. This transparency supports the compound's use in high-throughput screening and other discovery platforms.
Emerging applications of CAS 16750-50-8 in chemical biology have revealed its utility as a molecular probe for studying enzyme mechanisms. The compound's ability to mimic certain biological intermediates makes it valuable for investigating metabolic processes and signaling pathways. These applications align with current interests in precision medicine and targeted therapies.
From a safety and handling perspective, standard laboratory precautions are recommended when working with N'-hydroxy-3-(methylamino)propanimidamide. While not classified as hazardous under normal conditions, proper personal protective equipment should be used according to institutional guidelines. The compound's stability profile suggests good storage characteristics under appropriate conditions, an important consideration for research applications.
The future research directions for 16750-50-8 may include expanded investigations into its structure-activity relationships and potential therapeutic applications. As computational methods in drug design continue to advance, this compound may serve as an interesting case study for molecular docking simulations and in silico screening approaches. These developments reflect the ongoing integration of computational chemistry with experimental research.
In conclusion, N'-hydroxy-3-(methylamino)propanimidamide (CAS No. 16750-50-8) represents an intriguing chemical entity with diverse potential applications across pharmaceutical research, material science, and chemical biology. Its unique structural features and growing research interest position it as a compound worthy of continued investigation in various scientific contexts. As the field of medicinal chemistry evolves, compounds like this will likely play increasingly important roles in addressing current challenges in health science and technology development.
16750-50-8 (N'-hydroxy-3-(methylamino)propanimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)